Pim-1 over Pim-2 Selectivity Compared to SMI-4a
TCS PIM-1 1 achieves an intra-family selectivity window of >400-fold for Pim-1 over Pim-2 (IC50 50 nM vs. >20,000 nM), in contrast to SMI-4a, which provides only ~4–6-fold discrimination between the same two isoforms (Pim-1 IC50 ~24 nM vs. Pim-2 IC50 ~100 nM) [1]. This represents an approximately 70–100-fold larger selectivity margin for TCS PIM-1 1. Quercetagetin, another comparator, exhibits only ~10-fold selectivity (Pim-1 IC50 340 nM vs. Pim-2 IC50 3,450 nM) . For studies requiring unambiguous attribution of phenotype to Pim-1 rather than Pim-2, TCS PIM-1 1 substantially reduces the risk of confounding Pim-2 co-inhibition at working concentrations.
| Evidence Dimension | Intra-family isoform selectivity: Pim-1 IC50 versus Pim-2 IC50 |
|---|---|
| Target Compound Data | Pim-1 IC50 = 50 nM; Pim-2 IC50 > 20,000 nM; Selectivity fold: >400 |
| Comparator Or Baseline | SMI-4a: Pim-1 IC50 ~24 nM, Pim-2 IC50 ~100 nM, selectivity fold ~4; Quercetagetin: Pim-1 IC50 340 nM, Pim-2 IC50 3,450 nM, selectivity fold ~10 |
| Quantified Difference | TCS PIM-1 1 selectivity margin >400-fold vs. ~4-fold (SMI-4a) and ~10-fold (Quercetagetin); approximately 70-100× greater discrimination than SMI-4a |
| Conditions | Biochemical kinase activity assays using recombinant Pim-1 and Pim-2 at ATP concentrations approximating Km; data from Cheney et al. (2007) and vendor biochemical profiling panels |
Why This Matters
When the experimental objective is Pim-1-specific target validation, a >400-fold selectivity window materially reduces the likelihood that observed phenotypes arise from inadvertent Pim-2 co-inhibition, a risk that is substantially higher with SMI-4a or Quercetagetin.
- [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. View Source
